N-ethylpyrimidin-2-amine
Overview
Description
N-ethylpyrimidin-2-amine, also known as 2-Amino-4-ethylpyrimidine, is a chemical compound with the molecular formula C6H8N2. It is a pyrimidine derivative and has been widely used in scientific research due to its unique properties.
Scientific Research Applications
Antitrypanosomal and Antiplasmodial Activities
“N-ethylpyrimidin-2-amine” derivatives have been studied for their potential in treating tropical diseases such as human African trypanosomiasis (HAT) , also known as sleeping sickness, and malaria . These compounds have shown promising antitrypanosomal activity against Trypanosoma brucei rhodesiense, the causative organism of HAT, and antiplasmodial activity against Plasmodium falciparum NF54, responsible for malaria .
Palladium-Catalyzed Reactions
“N-ethylpyrimidin-2-amine” is used in palladium-catalyzed reactions , such as the Buchwald-Hartwig amination. This process is essential for the synthesis of new N-arylpyrimidin-2-amine derivatives, which have a wide range of biological and pharmacological activities .
Kinase Inhibition
Derivatives of “N-ethylpyrimidin-2-amine” have been identified as inhibitors of various kinases . These include Bcr-Abl kinase, rho-associated protein kinase, and glycogen synthase kinase (GSK3), which are significant targets in cancer therapy and other diseases .
Calcium Channel Inhibition
These compounds are also explored for their role as inhibitors of N-type calcium channels . The inhibition of these channels has therapeutic potential in the treatment of neurological disorders such as chronic pain .
Anti-Inflammatory Properties
Research has indicated that pyrimidine derivatives exhibit anti-inflammatory effects by inhibiting the expression and activities of vital inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and nuclear factor κB .
Mechanism of Action
Target of Action
N-ethylpyrimidin-2-amine, a derivative of 2-aminopyrimidine, has been found to exhibit antitrypanosomal and antiplasmodial activities . The primary targets of this compound are the causative organisms of sleeping sickness, Trypanosoma brucei rhodesiense, and malaria, Plasmodium falciparum NF54 . These organisms are protozoa that cause significant health issues in many parts of the world.
Biochemical Pathways
The biochemical pathways affected by N-ethylpyrimidin-2-amine are those involved in the energy production of the targeted organisms. By inhibiting mitochondrial complex I, the compound disrupts the electron transport chain, a crucial component of cellular respiration . This disruption leads to a decrease in ATP production, affecting the survival and replication of the organisms .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .
Result of Action
The result of N-ethylpyrimidin-2-amine’s action is the death of the targeted organisms, leading to a reduction in the symptoms of the diseases they cause. In vitro activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum NF54 have been observed .
Action Environment
The action of N-ethylpyrimidin-2-amine can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, potentially impacting its absorption and distribution . Additionally, the presence of other substances, such as food or other drugs, can also affect the compound’s pharmacokinetics .
properties
IUPAC Name |
N-ethylpyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-2-7-6-8-4-3-5-9-6/h3-5H,2H2,1H3,(H,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICFWLGYCUXWLGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=CC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80507087 |
Source
|
| Record name | N-Ethylpyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethylpyrimidin-2-amine | |
CAS RN |
66131-70-2 |
Source
|
| Record name | N-Ethyl-2-pyrimidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=66131-70-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Ethylpyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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